2-(Methoxymethyl)imidazo[1,2-a]pyridine

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 2-(methoxymethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H10N2O/c1-12-7-8-6-11-5-3-2-4-9(11)10-8/h2-6H,7H2,1H3
• InChI Key: BBFMYWHMIVZUNS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN2C=CC=CC2=N1

Description

2-(Methoxymethyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

[step 2] To 2-(chloromethyl)imidazo[1,2-a]pyridine (4.04 g, 24 mmol) obtained in step 1 were added methanol (121 mL) and sodium methoxide (3.93 g, 73 mmol), and the mixture was stirred at 50° C. for 6 hr. The reaction was discontinued with water, and the mixture was extracted with chloroform and the extract was dried over sodium sulfate. Filtration and concentration under reduced pressure gave 2-(methoxymethyl)imidazo[1,2-a]pyridine (3.45 g, 88%).

Synthesis routes and methods II

Procedure details

To a solution of 3.0 g of 2-chloromethylimidazo [1,2-a]pyridine in 50 ml of methanol is added 1.1 g of sodium methoxide, followed by heating under reflux for 3 hours. Methanol is distilled off under reduced pressure and chloroform is added to the residue. The resulting insoluble substance is filtered off, and the filtrate is washed with water and dried over anhydrous sodium sulfate. After distilling chloroform off, 2.9 g of the title compound is obtained as crystals.